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Compound of Interest

Compound Name: Pki-402

Cat. No.: B612131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pki-402 is a potent, reversible, ATP-competitive dual inhibitor of phosphatidylinositol 3-kinase

(PI3K) and mammalian target of rapamycin (mTOR).[1][2][3][4] Its efficacy in preclinical cancer

models has established it as a valuable tool in oncology research.[1][4][5] To ensure the

integrity and reproducibility of experimental results, proper handling, storage, and assessment

of Pki-402 stability are paramount. These application notes provide detailed guidelines and

protocols for the stability and storage of Pki-402.

Physicochemical Properties
Property Value

Chemical Formula C29H34N10O3[1][2][3]

Molecular Weight 570.65 g/mol [1][3]

Appearance White to off-white solid[1]

Solubility Soluble in DMSO[2][3]
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Proper storage of Pki-402 is critical to maintain its chemical integrity and biological activity. The

following conditions are recommended based on available data.

Solid (Powder) Form
Storage Temperature Recommended Duration

-20°C ≥ 4 years[2]

4°C 2 years[1]

Room Temperature Short-term (weeks)[3]

For long-term storage, it is recommended to store the solid compound at -20°C.[2][3][6]

In-Solution
Stock solutions of Pki-402 are typically prepared in dimethyl sulfoxide (DMSO). Once in

solution, the stability of the compound changes.

Storage Temperature Recommended Duration Solvent

-80°C 2 years[1] DMSO

-20°C 1 year[1] DMSO

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot stock

solutions into smaller, single-use volumes.[7]

Potential Signaling Pathway of Pki-402
Pki-402 targets the PI3K/Akt/mTOR signaling pathway, which is crucial in regulating cell

growth, proliferation, and survival.
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Caption: Pki-402 inhibits the PI3K/mTOR signaling pathway.
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Experimental Protocols
The following protocols are provided as a general guideline for assessing the stability of Pki-
402. It is recommended to adapt these protocols to specific laboratory conditions and analytical

instrumentation.

Preparation of Pki-402 Stock Solution
Objective: To prepare a concentrated stock solution of Pki-402 in DMSO for use in stability

studies and biological assays.

Materials:

Pki-402 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate the Pki-402 container to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of Pki-402 powder using a calibrated analytical balance in a

chemical fume hood.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM). It has been noted that warming at 50°C and ultrasonication may be required

to fully dissolve the compound at higher concentrations.[7]

Vortex the solution until the Pki-402 is completely dissolved.
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Aliquot the stock solution into single-use amber vials to protect from light and repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

HPLC-Based Stability Assessment
Objective: To quantitatively assess the stability of Pki-402 under various conditions using High-

Performance Liquid Chromatography (HPLC).

Principle: This method separates Pki-402 from its potential degradation products. The peak

area of Pki-402 is used to determine its concentration and calculate the percentage of

degradation over time.

Materials:

Pki-402 stock solution

HPLC system with a UV detector

C18 reverse-phase HPLC column

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (or other suitable modifier)

Temperature-controlled incubator or chamber

Light-exposure chamber (optional)

Procedure:

Sample Preparation:

Dilute the Pki-402 stock solution to a working concentration (e.g., 10 µM) in a suitable

solvent system (e.g., 50:50 ACN:water).
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Prepare multiple identical samples for each storage condition to be tested (e.g., -20°C,

4°C, room temperature, elevated temperature, light exposure).

Initial Analysis (T=0):

Immediately analyze one of the prepared samples by HPLC to determine the initial peak

area of Pki-402. This will serve as the baseline.

Storage:

Store the remaining samples under the defined conditions.

Time-Point Analysis:

At predetermined time points (e.g., 1, 3, 7, 14, 30 days), retrieve a sample from each

storage condition.

Allow the sample to equilibrate to room temperature.

Analyze the sample by HPLC using the same method as the initial analysis.

Data Analysis:

Calculate the percentage of Pki-402 remaining at each time point relative to the initial

(T=0) peak area.

Percentage Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Percentage Degradation = 100 - Percentage Remaining

Suggested HPLC Method (Starting Point):

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid
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Gradient: Start with 95% A, hold for 2 min, ramp to 95% B over 10 min, hold for 2 min, return

to initial conditions.

Flow Rate: 1.0 mL/min

Detection Wavelength: Determined by UV-Vis scan of Pki-402 (typically in the range of 254-

320 nm).

Injection Volume: 10 µL

Workflow for Stability Testing
The following diagram illustrates a typical workflow for assessing the stability of a research

compound like Pki-402.
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Caption: A generalized workflow for assessing the stability of Pki-402.
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Pki-402 Storage and Handling Summary

Solid Form In Solution (DMSO)
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Caption: A summary of recommended storage and handling for Pki-402.

Disclaimer: This document is intended for research use only. The information provided is based

on publicly available data and should be used as a guideline. It is the responsibility of the end-

user to validate these protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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